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Compound of Interest

Compound Name: rac Practolol-d3

Cat. No.: B587756 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Practolol-d3 in a laboratory setting. The following procedural guidance is based on

the known hazards of practolol and general best practices for handling potent pharmaceutical

compounds. Since a specific Safety Data Sheet (SDS) for Practolol-d3 is not readily available,

these guidelines are derived from information on practolol and general handling of hazardous

chemicals.

Practolol is classified as a beta-adrenergic antagonist. The primary health hazards associated

with practolol include potential skin irritation, suspected risk of damaging fertility or the unborn

child, and the possibility of causing organ damage through prolonged or repeated exposure[1].

It is also harmful if swallowed[1]. Chronic use of practolol has been linked to a severe

oculomucocutaneous syndrome. Deuterated compounds are generally considered to be non-

radioactive and safe for laboratory use, with their toxicological properties being comparable to

the non-isotopically labeled parent compound. Therefore, Practolol-d3 should be handled with

the same precautions as practolol.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the frontline defense against

accidental exposure. The following table summarizes the required PPE for handling Practolol-

d3.
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PPE Category Item
Standard/Specificat
ion

Rationale

Hand Protection Double Nitrile Gloves
ASTM D6978 or

equivalent

Prevents skin contact.

Double gloving

provides an extra

layer of protection

against potential

contamination.

Body Protection Disposable Gown

Polyethylene-coated

polypropylene or other

laminate material

Protects against spills

and contamination of

personal clothing.

Should be resistant to

chemical permeation.

Eye Protection

Safety Goggles with

Side Shields or Face

Shield

ANSI Z87.1 or

equivalent

Protects eyes from

splashes and airborne

particles. A face shield

should be used when

there is a significant

risk of splashing.

Respiratory Protection
NIOSH-approved

Respirator (e.g., N95)

Dependent on risk

assessment

Recommended when

handling the powder

outside of a certified

chemical fume hood

or biological safety

cabinet to prevent

inhalation of airborne

particles.

Handling and Storage
All procedures involving Practolol-d3 should be conducted in a designated area, such as a

chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.

Engineering Controls: Use a certified chemical fume hood or other ventilated enclosure when

handling the solid compound or preparing solutions.
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Personal Hygiene: Avoid eating, drinking, or smoking in areas where Practolol-d3 is handled.

Wash hands thoroughly before and after handling the compound, and before leaving the

laboratory.

Storage: Store Practolol-d3 in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area, away from incompatible materials.

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is critical to mitigate harm.

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including a respirator if the spill involves powder.

Cover the spill with an absorbent material.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with an appropriate decontaminating solution.

Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area with soap and copious amounts of water for at least 15 minutes.

Seek medical attention.

Eye Contact:

Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

Inhalation:
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Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Operational and Disposal Plans
A clear and systematic workflow is essential for the safe handling and disposal of Practolol-d3.

Experimental Workflow
The following diagram illustrates the standard operational workflow for handling Practolol-d3,

from receipt of the compound to the final disposal of waste.
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Figure 1. A workflow diagram for the safe handling and disposal of Practolol-d3.
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Disposal Plan
All waste generated from the handling of Practolol-d3 must be treated as hazardous waste.

Solid Waste: All disposable PPE (gloves, gowns), contaminated labware (e.g., weigh boats,

pipette tips), and empty containers should be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions of Practolol-d3 and contaminated solvents should be

collected in a separate, clearly labeled hazardous liquid waste container. Do not mix with

other waste streams unless compatibility has been confirmed.

Final Disposal: All hazardous waste must be disposed of through the institution's

environmental health and safety office, following all local, state, and federal regulations. Do

not dispose of Practolol-d3 down the drain or in the regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling Practolol-d3 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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